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Compound of Interest

Compound Name: Vinyl isocyanate

Cat. No.: B1607408

CAS Number: 3555-94-0

This technical guide provides an in-depth overview of vinyl isocyanate, a versatile bifunctional
monomer with significant applications in organic synthesis and polymer chemistry. This
document is intended for researchers, scientists, and professionals in drug development and
materials science, offering detailed information on its properties, synthesis, and reactivity,
supported by experimental protocols and data visualizations.

Chemical and Physical Properties

Vinyl isocyanate (ethenyl isocyanate) is a highly reactive liquid characterized by the presence
of both a vinyl group and an isocyanate group. These functionalities allow it to participate in a
wide range of chemical transformations, making it a valuable building block for the synthesis of
complex molecules and polymers.

General Properties

The fundamental properties of vinyl isocyanate are summarized in the table below.
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Property Value Reference(s)
CAS Number 3555-94-0 [1]

Molecular Formula CsHsNO [1]

Molecular Weight 69.06 g/mol [1]
Appearance Liquid

Storage Temperature 2-8°C

Physical Properties

Key physical properties of vinyl isocyanate are detailed in the following table.

Property Value Reference(s)
Boiling Point 39-40 °C

Density 0.938 g/mL at 25 °C

Flash Point 4°C

Refractive Index (n2°/D) 1.4190

Spectroscopic Data

While a dedicated full spectrum for vinyl isocyanate is not readily available in public
databases, the expected spectroscopic features can be predicted based on the known
chemical shifts and absorption frequencies of its constituent functional groups.
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Expected Chemical

Spectroscopy Functional Group . . Reference(s)
Shift / Absorption
1H NMR Vinyl Protons (=CHz) ~4.5-7.0 ppm [2][3]
Vinyl Proton (-CH=) ~4.5-7.0 ppm [2][3]
13C NMR Vinyl Carbons (C=C) ~115 - 140 ppm [41[5]
Isocyanate Carbon
~115 - 135 ppm [6]
(N=C=0)
Isocyanate (-N=C=0) ~2275 - 2250 cm~1
FTIR [71181[9]

Stretch

(strong, characteristic)

Synthesis of Vinyl Isocyanate

Vinyl isocyanate can be synthesized through several methods, with the Curtius

rearrangement of an a,3-unsaturated acyl azide being a common and effective approach.[10]

Experimental Protocol: Synthesis via Curtius

Rearrangement

This protocol describes a general procedure for the synthesis of isocyanates from carboxylic

acids via an acyl azide intermediate, which can be adapted for the preparation of vinyl

isocyanate from acrylic acid or its derivatives.[10][11][12]

Materials:

e 0,B-Unsaturated carboxylic acid (e.g., acrylic acid derivative)

Sodium azide (NaNs)

Di-tert-butyl dicarbonate (Bocz20)

Zinc triflate (Zn(OTf)2) (catalyst)

Tetrahydrofuran (THF), anhydrous
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e 10% aqueous solution of NaNO2
Procedure:

e To a dry reaction flask under an inert atmosphere (e.g., argon), add the a,3-unsaturated
carboxylic acid, sodium azide (1.5 equivalents), and zinc triflate (0.02 equivalents).

e Add anhydrous THF to the flask.
e Heat the mixture to 40 °C in an oil bath.
e Once the internal temperature reaches 40 °C, add di-tert-butyl dicarbonate (1.1 equivalents).

 Stir the reaction mixture at 40 °C and monitor the reaction progress by a suitable analytical
method (e.g., GC or TLC) until the starting material is consumed. The acyl azide forms in situ
and undergoes rearrangement to the isocyanate.

e Upon completion, cool the reaction mixture to room temperature.
o Carefully quench the reaction by adding a 10% aqueous solution of NaNO-.
o Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to afford the crude vinyl isocyanate.

» Further purification can be achieved by distillation under reduced pressure.
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Synthesis of Vinyl Isocyanate via Curtius Rearrangement

Step 1: Acyl Azide Formation (in situ)

a,B-Unsaturated
Carboxylic Acid

Di-tert-butyl Zinc Triflate

Sodium Azide (NaNs) dicarbonate (Boc20) (Zn(OTf)2)

THF, 40°C

Acyl Azide Intermediate

eat (40°C)
-N2

Step 2: Curtius [Rearrangement

Vinyl Isocyanate

Step 3: Workup & Purification

Quench with
NaNO: (aq)

'

Solvent Extraction

Distillation
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Hetero-Diels-Alder Reaction of Vinyl Isocyanate

Reaction Components

Vinyl Isocyanate Dienophile
(1-Azadiene) (e.g., N-phenylmaleimide)

Reaction & Product

{  [4+2] Cycloaddition /)

~ -
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Heat, Solvent

Six-membered N-heterocycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vinyl Isocyanate: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607408#vinyl-isocyanate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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